Cas no 6948-45-4 (11-Bromoundecanenitrile)

• Product Name: 11-Bromoundecanenitrile
• CAS No: 6948-45-4
• MF: C₁₁H₂₀BrN
• MW: 246.187202453613
• CID: 503147
• PubChem ID: 244680
• Update Time: 2025-04-19

11-Bromoundecanenitrile Chemical and Physical Properties

Names and Identifiers

• Undecanenitrile,11-bromo-
• 11-bromoundecanenitrile
• 11-bromo-undecanenitrile
• 11-Bromundecannitril
• 11-Brom-undecannitril
• 11-Brom-undecansaeure-(1)-nitril
• 11-Brom-undecylsaeure-nitril
• AC1L6E87
• AC1Q27VC
• AR-1C0421
• CTK5D0116
• NSC55773
• Undecanenitrile, 11-bromo-
• AKOS025296123
• 6948-45-4
• LPCZYFKPSJYXDA-UHFFFAOYSA-N
• 11-Bromoundecanenitrile #
• DTXSID50288412
• SCHEMBL11228586
• NSC-55773
• 11-Bromoundecanenitrile

• Inchi： 1S/C11H20BrN/c12-10-8-6-4-2-1-3-5-7-9-11-13/h1-10H2
• InChI Key： LPCZYFKPSJYXDA-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCC#N

Computed Properties

• Exact Mass: 245.078
• Monoisotopic Mass: 245.07791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79